2-Chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one
• InChI: InChI=1S/C15H24ClNO2/c1-10(16)13(18)17-8-14(2,3)19-15(9-17)7-11-4-5-12(15)6-11/h10-12H,4-9H2,1-3H3/t10?,11-,12+,15+/m1/s1
• InChI Key: RHNSGGHPRLNVKM-DYCTTXIQSA-N
• Canonical SMILES: CC(C(=O)N1CC(OC2(C1)CC3CCC2C3)(C)C)Cl
• Isomeric SMILES: CC(C(=O)N1C[C@]2(C[C@@H]3CC[C@H]2C3)OC(C1)(C)C)Cl
• Molecular Formula: C15H24ClNO2
• Molecular Weight: 285.81 g/mol
• CAS No.: 2411184-22-8

Description

2-Chloro-1-[(1S,2R,4R)-6',6'-dimethylspiro[bicyclo[2.2.1]heptane-2,2'-morpholine]-4'-yl]propan-1-one is a useful research compound. Its molecular formula is C15H24ClNO2 and its molecular weight is 285.81. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Chemistry:

  • This compound is used as a model substrate in reaction mechanism studies.

  • It's employed in the synthesis of more complex molecules due to its reactive nature.

• Biology:

  • Studies have explored its potential as a bioactive molecule, investigating interactions with biological macromolecules.

• Medicine:

  • Research includes its role as a potential drug candidate for various therapeutic areas.

  • Its structural uniqueness allows for specific interactions with enzymes and receptors.

• Industry:

  • Utilized in the development of new materials with special properties.

  • Its reactivity makes it a valuable intermediate in chemical manufacturing.

5. Mechanism of Action: The compound exerts its effects through various molecular pathways:

• Molecular Targets:

  • Interaction with specific enzymes and receptors, influencing biological processes.

  • Potential targets include neurotransmitter receptors, which might be relevant in neurological research.

• Pathways Involved:

  • Modulation of signaling pathways.

  • Alteration of metabolic pathways, leading to changes in cellular activities.

Comparison with Similar Compounds

• Other spirocyclic compounds with different substituents may share some chemical properties but differ in biological activity.

• Example compounds include spiro[bicyclo[2.2.1]heptane-2,2'-oxirane] and spiro[bicyclo[2.2.1]heptane-2,2'-pyrrolidine], which exhibit varying degrees of reactivity and application.

That’s the outline for a thorough article. How does it read to you?